Cas no 101236-14-0 (Oxiraneethanol, propanoate)

Oxiraneethanol, propanoate structure

Product name:Oxiraneethanol, propanoate

CAS No:101236-14-0

MF:C₄H₈O₂^.C₃H₆O₂

MW:162.184

CID:3553881

Oxiraneethanol, propanoate Chemical and Physical Properties

Names and Identifiers

- Oxiraneethanol, propanoate
- 2-Oxiraneethanol, 2-propanoate

Oxiraneethanol, propanoate Related Literature

1. A biosensing model system: selective interaction of biotinylated PPEs with streptavidin-coated polystyrene microspheres†

John J. Lavigne Chem. Commun., 2003, 1626-1627
2. A Ag+-selective “off–on” probe based on a naphthalimide derivative†

Jun Zhang,Chunwei Yu,Gang Lu,Qiongyao Fu,Na Li,Yuxiang Ji New J. Chem., 2012,36, 819-822
3. A background-subtraction strategy leads to ratiometric sensing of oxygen without recalibration†

Yinglu Zhang,Longjiang Ding,Wei Zhang,Xiao-ai Zhang,Ying Lian,Xu-dong Wang Analyst, 2018,143, 5120-5126
4. A 1,2,3-triazolate lithium salt with ionic liquid properties at room temperature†

J. Rolland,M. M. Obadia,A. Serghei,R. Bouchet,E. Drockenmuller Chem. Commun., 2018,54, 9035-9038
5. A comparative study of F-DPPC/DPPC mixed monolayers. Influence of subphase temperature on F-DPPC and DPPC monolayers

Paula Toimil,Gerardo Prieto,José Miñones Jr,Félix Sarmiento Phys. Chem. Chem. Phys., 2010,12, 13323-13332
6. A catalytic assembled enzyme-free three-dimensional DNA walker and its sensing application†

Wei Li,Lei Wang,Wei Jiang Chem. Commun., 2017,53, 5527-5530
7. 3d single-ion magnets

Gavin A. Craig,Mark Murrie Chem. Soc. Rev., 2015,44, 2135-2147
8. A cationic iridium complex meets an electron-transporting counter-anion: enhanced performances of solution-processed phosphorescent light-emitting diodes†

Ningzi Luo,Ying Lan,Ruiren Tang,Lei He,Lian Duan Chem. Commun., 2016,52, 14466-14469
9. 8-Hydroxyquinoline as a building block for artificial receptors: binding preferences in the recognition of glycopyranosides†

Monika Mazik,Christoph Geffert Org. Biomol. Chem., 2011,9, 2319-2326
10. 4-Dodecylbenzenesulfonic acid (DBSA) promoted solvent-free diversity-oriented synthesis of primary carbamates, S-thiocarbamates and ureas†

Ali Reza Sardarian,Iman Dindarloo Inaloo RSC Adv., 2015,5, 76626-76641

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